Cas no 2172537-76-5 (methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate
• CAS No: 2172537-76-5
• MF: C₁₀H₁₆O₅S
• MW: 248.296042442322
• CID: 6280395
• PubChem ID: 165607010
• Update Time: 2025-10-30

methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate
• 2172537-76-5
• EN300-1633331

• Inchi： 1S/C10H16O5S/c1-15-8(11)9(3-2-4-9)10(12)5-6-16(13,14)7-10/h12H,2-7H2,1H3
• InChI Key： SMPKNONIRIDMAI-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(C(=O)OC)CCC1)O)(=O)=O

Computed Properties

• Exact Mass: 248.07184478g/mol
• Monoisotopic Mass: 248.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų
• XLogP3: 0.2

Additional information on methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate

Introduction to Methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate (CAS No. 2172537-76-5)

Methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate, identified by its CAS number 2172537-76-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and molecular biology.

The structural framework of methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted with a carboxylate group and a thiolan moiety. The presence of the 3-hydroxy and 1,1-dioxo functional groups makes this compound a versatile intermediate in organic synthesis. The thiolan ring, a sulfur-containing heterocycle, introduces unique reactivity that can be exploited in various biochemical pathways.

In recent years, there has been growing interest in the development of molecules that can modulate biological processes through targeted interactions. The methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate structure presents an intriguing candidate for such applications due to its ability to engage with biological targets in a nuanced manner. Researchers have been exploring its potential as a scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The combination of the hydroxyl and dioxo groups provides multiple sites for interaction with enzymatic active sites. This has led to investigations into its efficacy as an inhibitor for various enzymes involved in metabolic pathways. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes such as cytochrome P450 oxidases, which are crucial in drug metabolism.

The thiolan moiety in the structure also contributes to the compound's reactivity, making it a valuable building block for further derivatization. Chemists have been experimenting with various synthetic strategies to modify the thiolan ring, aiming to enhance its biological activity. These modifications include introducing additional functional groups or altering the connectivity of the ring system.

In the realm of medicinal chemistry, the synthesis of analogs of methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate has been a focus of considerable effort. By systematically varying different parts of the molecule, researchers hope to identify derivatives with improved pharmacokinetic properties and reduced side effects. This approach leverages the known bioactivity of the parent compound while exploring new chemical space for therapeutic intervention.

The compound's potential extends beyond enzyme inhibition. Its unique structural features make it a candidate for applications in materials science and nanotechnology. For instance, researchers are investigating its use as a ligand in metal coordination complexes, which could have implications for catalysis and sensor technology. The ability to fine-tune the electronic properties of these complexes by modifying the ligand structure offers exciting possibilities for innovation.

Another area where this compound shows promise is in the development of biomaterials. The presence of both hydrophilic and hydrophobic regions in its structure allows it to interact with biological matrices in a controlled manner. This property is being explored for designing hydrogels and other biocompatible materials that can be used in drug delivery systems or tissue engineering applications.

The synthesis of methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires sophisticated synthetic methodologies to achieve high yields and purity. However, advances in synthetic techniques have made it increasingly feasible to access such complex molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the desired framework.

Ongoing research continues to uncover new aspects of this compound's behavior and potential applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its therapeutic potential. As our understanding of biological systems grows more sophisticated, compounds like methyl 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylate will likely play an increasingly important role in addressing complex biomedical challenges.